ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydrobenzo[g][1]benzothiole-3-carboxylate
• InChI: InChI=1S/C22H18BrNO3S/c1-2-27-22(26)18-16-12-11-13-7-3-4-8-14(13)19(16)28-21(18)24-20(25)15-9-5-6-10-17(15)23/h3-10H,2,11-12H2,1H3,(H,24,25)
• InChI Key: ROFWQDFXMHEXLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC3=CC=CC=C32)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C22H18BrNO3S
• Molecular Weight: 456.4 g/mol

Description

Ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a naphtho[1,2-b]thiophene derivative, which possesses a unique molecular structure that makes it an interesting candidate for different research applications.

Scientific Research Applications

Ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been extensively studied for its potential applications in different fields of scientific research. This compound has shown promising results in drug discovery, as it possesses significant anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential use in organic electronic devices, such as organic field-effect transistors and organic solar cells, due to its unique molecular structure and excellent charge transport properties.

Mechanism of Action

The mechanism of action of Ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is not fully understood. However, it is believed that the compound exerts its anti-cancer and anti-inflammatory effects by inhibiting the activity of specific enzymes and signaling pathways involved in these processes. It has also been suggested that the compound may interact with specific receptors in the body, leading to its observed physiological effects.
Biochemical and Physiological Effects:
Ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate has been shown to possess significant biochemical and physiological effects. In vitro studies have demonstrated that the compound exhibits potent anti-cancer and anti-inflammatory activities. It has also been shown to possess anti-microbial properties, making it a potential candidate for the development of new antibiotics. In addition, the compound has been studied for its potential use in organic electronic devices, due to its excellent charge transport properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is its unique molecular structure, which makes it an interesting candidate for different research applications. The compound also possesses significant anti-cancer, anti-inflammatory, and anti-microbial properties, making it a potential candidate for drug discovery. However, one of the limitations of this compound is its complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for the research of Ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate. One possible direction is the development of new synthetic methods that are more efficient and cost-effective. Another direction is the further exploration of the compound's potential applications in drug discovery, particularly in the development of new anti-cancer and anti-inflammatory agents. Additionally, the compound's potential use in organic electronic devices could be further explored, with the aim of developing new materials with improved performance.

Synthesis Methods

Ethyl 2-[(2-bromobenzoyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is synthesized by using a multi-step process that involves the reaction of 2-bromobenzoyl chloride with 2-amino-4,5-dihydronaphtho[1,2-b]thiophene in the presence of a base such as triethylamine, followed by the reaction of the resulting intermediate with ethyl chloroformate. The final product is obtained by purifying the crude product using column chromatography.